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Compound of Interest

4,5-Bis(2-methoxyethoxy)-2-
Compound Name:
nitrobenzonitrile

Cat. No.: B1285458

This document provides a comprehensive overview of the chemical and physical properties,
molecular structure, and synthesis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile, a key
intermediate in the pharmaceutical industry. This guide is intended for researchers, scientists,
and professionals involved in drug development and organic synthesis.

Molecular Structure and Properties

4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile is an organic compound with the CAS number
236750-65-5.[1][2] Its molecular structure consists of a benzonitrile core substituted with two 2-
methoxyethoxy groups at the 4 and 5 positions and a nitro group at the 2 position. The IUPAC
name for this compound is 4,5-bis(2-methoxyethoxy)-2-nitrobenzonitrile.[1] It is often found
as a yellow-green or white crystalline powder.[3][4]

The key quantitative data for 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile are summarized
in the table below for easy reference and comparison.
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Property Value References
Molecular Formula C13H16N206 [1112]1[5]
Molecular Weight 296.28 g/mol [11[2][5]
CAS Number 236750-65-5 [1][2]
Appearance Yellow-green crystalline ]

powder
Boiling Point 459.3 °C at 760 mmHg [2][4]
Density 1.26 g/cm3 [2][4]
Storage Temperature 2-8 °C [2]

COCCOclcc(C#N)c(cc10CCO
SMILES [1][5]
C)--INVALID-LINK--[O-]

Applications in Pharmaceutical Synthesis

4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile is primarily utilized as an intermediate in the
synthesis of the anti-tumor drug Erlotinib.[2][4][6] Erlotinib is a tyrosine kinase inhibitor used in
the treatment of non-small cell lung cancer.[2][6] The compound is also identified as an impurity
of Erlotinib.[2][6]

Experimental Protocol: Synthesis

A common method for the synthesis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile
involves the nitration of 3,4-bis(2-methoxyethoxy)benzonitrile.[6]

Materials:

e 3,4-bis(2-methoxyethoxy)benzonitrile
» Glacial acetic acid

e Concentrated sulfuric acid

e Concentrated nitric acid
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Water

Ethyl acetate

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

o Preparation of Feedstock I: Dissolve 200g of 3,4-bis(2-methoxyethoxy)benzonitrile in 3L of
glacial acetic acid.[6]

¢ Nitration Reaction:

[¢]

Use a flow pump to control the flow rates of the reactants.

[e]

Set the flow rate of Feedstock | to 20 ml/min.[6]

[e]

Set the flow rate of concentrated sulfuric acid (Feedstock II) to 10 ml/min.[6]

o

Set the flow rate of concentrated nitric acid (Feedstock Ill) to 6 ml/min.[6]

[¢]

Maintain the reaction temperature at 20 °C using a cooling module.[6]
e Work-up and Purification:
o Collect the reaction solution from the outlet of the cooling module.[6]
o Recover the glacial acetic acid by distillation under reduced pressure.[6]
o Add 1.2 L of water to the residue and extract twice with 1 L of ethyl acetate.[6]

o Combine the organic phases and wash with a saturated sodium bicarbonate solution until
neutral.[6]

o Dry the organic phase over anhydrous sodium sulfate and evaporate the solvent.[6]
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o This procedure yields 215.21 g of 4,5-bis(2-methoxyethoxy)-2-nitrobenzonitrile with a
reported purity of 98.95%.[6]

Visualized Experimental Workflow

The following diagram illustrates the synthesis workflow for 4,5-Bis(2-methoxyethoxy)-2-
nitrobenzonitrile.
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Caption: Synthesis workflow of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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